Cas no 13910-18-4 ((decylsulfanyl)benzene)

• Product Name: (decylsulfanyl)benzene
• CAS No: 13910-18-4
• MF: C₁₆H₂₆S
• MW: 250.442643642426
• CID: 1260448
• PubChem ID: 573703
• Update Time: 2025-04-20

(decylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• (decylsulfanyl)benzene
• benzene, (decylthio)-
• Decyl phenyl sulfide
• n-Decyl(phenyl)sulfide
• n-decyl(phenyl)sulfane
• (Decylsulfanyl)benzene #
• decylsulfanyl-benzene
• PKAZBZIEOSJIDC-UHFFFAOYSA-N
• SCHEMBL58281
• 13910-18-4

• Inchi： 1S/C16H26S/c1-2-3-4-5-6-7-8-12-15-17-16-13-10-9-11-14-16/h9-11,13-14H,2-8,12,15H2,1H3
• InChI Key： PKAZBZIEOSJIDC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CCCCCCCCCC

Computed Properties

• Exact Mass: 250.17552200g/mol
• Monoisotopic Mass: 250.17552200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers